N-methyl-3,4,5,6-tetrahydropyridin-2-amine hydrochloride
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Overview
Description
N-methyl-3,4,5,6-tetrahydropyridin-2-amine hydrochloride is a useful research compound. Its molecular formula is C6H13ClN2 and its molecular weight is 148.63. The purity is usually 95%.
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Scientific Research Applications
Neuroprotective and Antiaddictive Applications
One area of interest is the study of compounds with similar structures, such as 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP), which is known for its selective toxicity to substantia nigra in primates, resembling Parkinson's disease. This compound's study has led to developing an animal model for Parkinson's disease, highlighting its value in neurodegenerative research (Langston, Langston, & Irwin, 1984). Further, the endogenous compound 1-methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ), which is structurally related and present in the mammalian brain, displays neuroprotective, antiaddictive, and antidepressant-like activity in animal models, indicating a vast potential for therapeutic applications in central nervous system disorders (Antkiewicz‐Michaluk, Wąsik, & Michaluk, 2018).
Environmental Impact on Neurodegenerative Diseases
Research has also focused on the environmental origins of neurodegenerative diseases, where compounds like MPTP play a significant role. It suggests that early-life environmental exposures could be crucial in the etiology of conditions such as Parkinson's and Alzheimer's diseases, with a minority of cases being of purely genetic origin (Landrigan et al., 2005).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The signal word is “Warning” and the hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
IUPAC Name |
N-methylpiperidin-2-imine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2.ClH/c1-7-6-4-2-3-5-8-6;/h2-5H2,1H3,(H,7,8);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVDXDIBRLVHFJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN=C1CCCCN1.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.